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Introduction

Pauly's test is a colorimetric assay used for the qualitative and quantitative detection of the
amino acid histidine, as well as other compounds containing an imidazole or phenolic group,
such as tyrosine.[1][2] The test was first described by the German chemist Hermann Pauly and
relies on the coupling reaction between diazotized sulfanilic acid and the imidazole ring of
histidine in an alkaline environment.[1][2] This reaction produces a characteristic red-colored
azo dye, the intensity of which can be measured to determine the concentration of histidine.[1]
[3] This application note provides a detailed guide to performing Pauly's test, including the
underlying chemical principles, experimental protocols for both qualitative and quantitative
analyses, and expected results.

Principle of the Test

The Pauly's test is based on a two-step chemical reaction. First, sulfanilic acid is diazotized by
reacting it with sodium nitrite in the presence of a cold mineral acid, typically hydrochloric acid,
to form a diazonium salt (diazobenzenesulfonic acid).[1][4] In the second step, this freshly
prepared diazonium salt is coupled with the imidazole ring of histidine under alkaline
conditions, provided by the addition of a base such as sodium carbonate.[1][3] The resulting
azo-coupling reaction forms a cherry-red colored complex, which is indicative of the presence
of histidine.[1] The reaction is temperature-sensitive and must be carried out in cold conditions
to ensure the stability of the diazonium salt.[1]
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Data Presentation

While Pauly's test is widely used for qualitative detection, its application in quantitative analysis

has also been reported. The following table summarizes the performance characteristics of a

colorimetric method based on Pauly's reaction for the quantification of histidine. It is important

to note that these values may vary depending on the specific experimental conditions and

instrumentation used.

Parameter Value Reference
Linearity Range 15-60 ng/mL [5]
Limit of Detection (LOD) 12 ng/mL [5]

Limit of Quantification (LOQ)

Not explicitly stated

Wavelength of Max.

Absorbance (Amax)

~520 nm

[5]

Precision

Not explicitly stated

Specificity

Reacts with histidine and

tyrosine

[1]

Experimental Protocols
Reagents and Materials

 Sulfanilic Acid Solution (1% w/v): Dissolve 1 g of sulfanilic acid in 100 mL of 10% (v/v)

hydrochloric acid. Store at 4°C.

e Sodium Nitrite Solution (5% wi/v): Dissolve 5 g of sodium nitrite in 100 mL of distilled water.

Prepare fresh and keep on ice.[3]

e Sodium Carbonate Solution (10% w/v): Dissolve 10 g of anhydrous sodium carbonate in 100

mL of distilled water.

» Histidine Standard Stock Solution (1 mg/mL): Dissolve 100 mg of L-histidine in 100 mL of

distilled water.
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o Sample Solution: Prepare a solution of the sample to be tested in distilled water or an
appropriate buffer.

o Test tubes and test tube rack
o Pipettes and pipette tips

e Ice bath

e \ortex mixer

o Spectrophotometer (for quantitative analysis)

Qualitative Detection of Histidine
This protocol is designed to determine the presence or absence of histidine in a sample.
e Preparation of Diazo Reagent: In a clean test tube, mix 1 mL of 1% sulfanilic acid solution

with 1 mL of 5% sodium nitrite solution.[3] Place the test tube in an ice bath for at least 3
minutes to allow for the formation of the diazonium salt.[3]

o Sample Preparation: In a separate test tube, add 2 mL of the sample solution. For a negative
control, use 2 mL of distilled water.

e Reaction: Add 2 mL of the freshly prepared cold diazo reagent to the sample and control test
tubes. Mix the contents thoroughly.

o Alkalinization: Add 5 mL of 10% sodium carbonate solution to each test tube to make the
solution alkaline.[3]

o Observation: Observe any color change. The development of a red to reddish-orange color
indicates a positive result for the presence of histidine (or tyrosine).[3]

Quantitative Determination of Histidine

This protocol allows for the quantification of histidine in a sample using a spectrophotometer. A
standard curve must be generated for accurate quantification.
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Preparation of Histidine Standards: Prepare a series of histidine standards with known
concentrations (e.g., 0, 10, 20, 40, 60, 80, 100 pug/mL) by diluting the histidine standard stock
solution with distilled water.

Preparation of Diazo Reagent: In a clean test tube, mix 1 mL of 1% sulfanilic acid solution
with 1 mL of 5% sodium nitrite solution. Place the test tube in an ice bath for at least 3
minutes.

Reaction: In separate test tubes for each standard and sample, add 2 mL of the respective
solution. Add 2 mL of the cold diazo reagent to each tube and mix well.

Alkalinization: To each tube, add 5 mL of 10% sodium carbonate solution and mix thoroughly.
Incubation: Allow the reactions to proceed for 5 minutes at room temperature.

Measurement: Measure the absorbance of each standard and sample at the wavelength of
maximum absorbance (approximately 520 nm) using a spectrophotometer. Use the "0
png/mL" standard as the blank.

Data Analysis: Plot a standard curve of absorbance versus histidine concentration for the
standards. Determine the concentration of histidine in the samples by interpolating their
absorbance values on the standard curve.

Mandatory Visualizations
Pauly's Test Reaction Mechanism
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Step 1: Diazotization of Sulfanilic Acid

HCI (cold)

Sodium Nitrite (NaNOz)
Diazotized Sulfanilic Acid
———+ NaNOz+HCElI—» (Diazonium Salt)

Sulfanilic Acid + Histidine

Step 2: Azo Coupling with Histidine
A
Sodium Carbonate (Na2COs) + Na2COs3
) . ]
(Alkaline Medium) REE e Y
Histidine
(Imidazole Ring)

Click to download full resolution via product page

Caption: Chemical reaction pathway of Pauly's test for histidine detection.

Experimental Workflow for Pauly's Test
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Caption: Step-by-step experimental workflow for performing Pauly's test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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